Cas no 1515533-11-5 (6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde)

6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde is a versatile heterocyclic compound known for its unique iodo-substituted pyrazole and pyridine ring system. This compound exhibits excellent reactivity in various organic synthesis reactions, making it a valuable building block for the preparation of complex organic molecules. Its key advantages include its stability, purity, and compatibility with diverse reaction conditions, facilitating efficient synthetic transformations.
6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde structure
1515533-11-5 structure
Product Name:6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde
CAS No:1515533-11-5
MF:C9H6IN3O
MW:299.067913532257
CID:5706061
PubChem ID:80631358
Update Time:2025-10-16

6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1515533-11-5
    • AKOS019197956
    • 6-(4-IODO-1H-PYRAZOL-1-YL)PYRIDINE-3-CARBALDEHYDE
    • EN300-1293418
    • 3-Pyridinecarboxaldehyde, 6-(4-iodo-1H-pyrazol-1-yl)-
    • 6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde
    • Inchi: 1S/C9H6IN3O/c10-8-4-12-13(5-8)9-2-1-7(6-14)3-11-9/h1-6H
    • InChI Key: ZPHGNADMSCQGAS-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)C1C=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 298.95556g/mol
  • Monoisotopic Mass: 298.95556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.92±0.1 g/cm3(Predicted)
  • Boiling Point: 417.6±35.0 °C(Predicted)
  • pka: -1.17±0.29(Predicted)

6-(4-Iodo-1h-pyrazol-1-yl)pyridine-3-carbaldehyde Pricemore >>

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